Cas no 6127-50-0 (1H-Indole, 2-(3-nitrophenyl)-)

• Product name: 1H-Indole, 2-(3-nitrophenyl)-
• CAS No: 6127-50-0
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 486184
• PubChem ID: 5115307

1H-Indole, 2-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-(3-nitrophenyl)-
• 2-(3-nitrophenyl)-1H-indole
• SMR000502854
• SCHEMBL8243390
• HMS2833L21
• DTXSID20408488
• AKOS005402352
• 6127-50-0
• MLS001183689
• CHEMBL1544789

• Inchi： InChI=1S/C14H10N2O2/c17-16(18)12-6-3-5-10(8-12)14-9-11-4-1-2-7-13(11)15-14/h1-9,15H
• InChI Key： MUIKTPZMBVNQFQ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=C(N2)C3=CC(=CC=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.0743
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 58.93